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Introduction
Glyoxalbis(2-hydroxyanil), also known as GBHA, is a colorimetric reagent widely used for the

determination of calcium concentrations in biological samples, including serum.[1][2][3][4] This

method is valued for its simplicity, precision, and adaptability to automated analysis platforms.

[1][2][3] The underlying principle involves the formation of a colored complex between calcium

ions and GBHA in an alkaline environment, with the intensity of the color being directly

proportional to the calcium concentration. This document provides detailed protocols and

application notes for the automated analysis of serum calcium using GBHA, tailored for use in

research and drug development settings.

Principle of the Method
In an alkaline solution, glyoxalbis(2-hydroxyanil) reacts with calcium ions to form a red-

colored complex.[5] The absorbance of this complex is measured spectrophotometrically at a

specific wavelength to determine the total calcium concentration in the serum sample. The

reaction is rapid and specific, making it suitable for high-throughput automated analysis.
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The following tables summarize the key quantitative parameters for the automated serum

calcium analysis using Glyoxalbis(2-hydroxyanil).

Table 1: Reagent Composition and Preparation

Reagent Components Concentration/Preparation

Glyoxalbis(2-hydroxyanil)

(GBHA) Solution

Glyoxalbis(2-hydroxyanil),

Absolute Methanol

Dissolve 600 mg of GBHA in

1000 ml of absolute methanol.

Store in an amber bottle.[6]

Buffer Solution (pH 12.6)

Sodium Hydroxide, Sodium

Tetraborate (Na₂B₄O₇·10H₂O),

Deionized Distilled Water

Dissolve 10 gm of sodium

hydroxide and 10 gm of

sodium tetraborate in

deionized distilled water and

dilute to 1000 ml.[6]

Solvent Solution Methanol, Acetone
Mix 9 parts of methanol with 1

part of acetone.[6]

Calcium Stock Standard

Calcium Carbonate, 1 N

Hydrochloric Acid, Deionized

Distilled Water

Dissolve 1.001 gm of calcium

carbonate in 25 ml of 1 N HCl

and dilute to 1 L with deionized

distilled water to achieve a

concentration of 40 mg/100 ml.

[6]

Calcium Working Standards
Calcium Stock Standard,

Deionized Distilled Water

Prepare by appropriate

dilutions of the stock solution

to achieve concentrations of 5,

10, 20, 30, and 40 mg/100 ml.

[6]

Table 2: Automated Analyzer Parameters
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Parameter Value

Sampling Rate 30 samples per hour[6]

Wavelength for Absorbance Reading 550 mµ[6]

Flow Cell Light Path 15 mm[6]

Diluted Sample Flow Rate 80 ml/hour[6]

Buffer Solution Flow Rate 80 ml/hour[6]

GBHA Solution Flow Rate 70 ml/hour[6]

Solvent Solution Flow Rate 90 ml/hour[6]

Experimental Protocols
This section details the methodology for the automated analysis of serum calcium using the

Glyoxalbis(2-hydroxyanil) method.

Reagent Preparation
0.060% (w/v) Glyoxalbis(2-hydroxyanil) (GBHA) Solution: Dissolve 600 mg of

Glyoxalbis(2-hydroxyanil) in 1000 ml of absolute methanol. Store the solution in an amber

bottle. This solution is stable for at least one month.[6]

Buffer Solution (pH 12.6): Dissolve 10 gm of sodium hydroxide and 10 gm of sodium

tetraborate (Na₂B₄O₇·10H₂O) in deionized distilled water and dilute to a final volume of 1000

ml.[6]

Solvent Solution: Mix 9 parts of absolute methanol with 1 part of acetone.[6]

Calcium Stock Standard (40 mg/100 ml): Accurately weigh 1.001 gm of calcium carbonate

and dissolve it in 25 ml of 1 N hydrochloric acid. Dilute the solution to 1 liter with deionized

distilled water.[6]

Calcium Working Standards: Prepare working standards by diluting the calcium stock

standard with deionized distilled water to obtain concentrations of 5, 10, 20, 30, and 40

mg/100 ml.[6]
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Automated Analysis Procedure
The following protocol is adapted for an AutoAnalyzer system.

System Setup: Assemble the AutoAnalyzer components including a Sampler II, a two-speed

proportioning pump, a colorimeter with a 15-mm light path flow cell and 550-mµ filters, a

recorder, and a manifold as per the manufacturer's instructions.

Initial Calibration: Adjust the colorimeter to zero absorbance using deionized distilled water.

The reagent absorbance with a freshly prepared GBHA solution should be approximately

0.05.[6] Before starting the sample run, re-establish the reagent baseline at zero.

Sample Loading: Aspirate the serum samples from 1.5-ml microsampling cups.

Automated Reaction and Measurement:

The sample is segmented with air and mixed with deionized distilled water.

The diluted sample is then mixed with the borate buffer.[6]

The GBHA and solvent solutions are added to the mixture.

The resulting colored solution passes through the colorimeter for absorbance

measurement at 550 mµ.

Data Acquisition: Record the absorbance values for each sample and standard.

Wash Cycle: To prevent carry-over, intersperse a wash cup with deionized distilled water

between each sample cup.[6]

Calculation: Construct a standard curve by plotting the absorbance values of the calcium

working standards against their known concentrations. Determine the calcium concentration

in the serum samples by interpolating their absorbance values on the standard curve.

Visualizations
Signaling Pathway of Calcium-GBHA Complex
Formation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://academic.oup.com/clinchem/article-pdf/13/6/515/32818364/clinchem0515.pdf
https://academic.oup.com/clinchem/article-pdf/13/6/515/32818364/clinchem0515.pdf
https://academic.oup.com/clinchem/article-pdf/13/6/515/32818364/clinchem0515.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ca²⁺ (in serum)

Red Ca²⁺-GBHA Complex

Glyoxalbis(2-hydroxyanil)
(GBHA)

Alkaline pH
(pH 12.6)

Spectrophotometric
Detection (550 mµ)

Click to download full resolution via product page

Caption: Reaction of Calcium with GBHA.

Experimental Workflow for Automated Serum Calcium
Analysis
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Caption: Automated analysis workflow.
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Logical Relationship of the Assay Principle

[Ca²⁺] in Sample
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Caption: Assay principle logic diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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